Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone

• IUPAC Name: azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone
• InChI: InChI=1S/C12H15NOS/c1-15-9-10-4-2-5-11(8-10)12(14)13-6-3-7-13/h2,4-5,8H,3,6-7,9H2,1H3
• InChI Key: IXNQHYOEZAKXDF-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CC(=CC=C1)C(=O)N2CCC2
• Molecular Formula: C12H15NOS
• Molecular Weight: 221.32 g/mol

Description

Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone, also known as AZMM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone exerts its pharmacological effects by inhibiting the activity of specific enzymes or receptors in the body. The exact mechanism of action of Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone varies depending on its specific target, but it generally involves the modulation of various signaling pathways involved in cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has been shown to exhibit a wide range of biochemical and physiological effects in vitro and in vivo. These effects include the inhibition of cancer cell proliferation, the suppression of inflammatory responses, and the modulation of immune function. Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has also been shown to exhibit low toxicity and good bioavailability, making it a promising drug candidate for further development.

Advantages and Limitations for Lab Experiments

Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone also has some limitations, including its relatively low solubility in water and its potential to form aggregates in solution. These limitations can be overcome through the use of appropriate solvents and experimental conditions.

Future Directions

There are several future directions for research on Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone. One area of interest is the development of novel Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential applications of Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone in material science, such as the synthesis of functional materials with unique properties. Additionally, further studies are needed to elucidate the exact mechanism of action of Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone and its potential therapeutic applications in various diseases.
Conclusion
In conclusion, Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to improve its yield and purity, making it a viable option for scientific research. Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has shown promising results as a potential drug candidate for the treatment of various diseases, and its potential applications in material science are also of interest. Further research is needed to fully elucidate the potential of Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone in various fields.

Synthesis Methods

Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone can be synthesized through a multistep process involving the reaction of 3-(methylsulfanylmethyl)benzaldehyde with azetidine in the presence of a base. The resulting intermediate is then subjected to further reactions to yield Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone. The synthesis method of Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has been optimized to improve its yield and purity, making it a viable option for scientific research.

Scientific Research Applications

Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and viral infections. In drug discovery, Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties. In material science, Azetidin-1-yl-[3-(methylsulfanylmethyl)phenyl]methanone has been used as a building block for the synthesis of functional materials with unique properties.